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Compound of Interest

Compound Name: Oxiranylmethyl veratrate

Cat. No.: B15176614 Get Quote

In-Depth Technical Guide: Oxiranylmethyl
Veratrate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Oxiranylmethyl veratrate, also known by its IUPAC name oxiran-2-ylmethyl 3,4-

dimethoxybenzoate, is an organic chemical compound with the CAS number 97259-65-9. Its

structure features a veratrate group ester-linked to a glycidyl (oxiranylmethyl) moiety. This

bifunctional nature suggests potential reactivity as an electrophile (due to the epoxide ring) and

a molecule with potential biological activities conferred by the dimethoxybenzoyl group. This

document provides a comprehensive overview of its chemical properties, synthesis, and known

biological context, designed to support research and development activities.

Chemical and Physical Properties
A summary of the key chemical and physical properties for Oxiranylmethyl veratrate is

provided in Table 1. These properties have been computationally predicted and provide a

foundational understanding of the molecule's characteristics.

Table 1: Chemical and Physical Properties of Oxiranylmethyl Veratrate
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Property Value Source

CAS Number 97259-65-9 [1]

Molecular Formula C₁₂H₁₄O₅ [1]

Molecular Weight 238.24 g/mol [1]

IUPAC Name
oxiran-2-ylmethyl 3,4-

dimethoxybenzoate
[1]

Canonical SMILES
COC1=C(C=C(C=C1)C(=O)O

CC2CO2)OC
[1]

InChI Key
VPTDIKOVZYYYNW-

UHFFFAOYSA-N
[1]

Synonyms
For comprehensive literature and database searches, a list of known synonyms for

Oxiranylmethyl veratrate is provided in Table 2.

Table 2: Synonyms for Oxiranylmethyl Veratrate

Synonym

oxiran-2-ylmethyl 3,4-dimethoxybenzoate

3,4-Dimethoxybenzoic acid, oxiranylmethyl ester

EINECS 306-427-1

(Oxiran-2-yl)methyl 3,4-dimethoxybenzoate

Synthesis of Oxiranylmethyl Veratrate
A detailed experimental protocol for the synthesis of Oxiranylmethyl veratrate is outlined

below, based on established methodologies.
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Experimental Protocol: Synthesis of Oxiranylmethyl
Veratrate
Objective: To synthesize Oxiranylmethyl veratrate from veratric acid and epichlorohydrin.

Materials:

Veratric acid

Epichlorohydrin

Potassium carbonate (K₂CO₃)

N,N-Dimethylformamide (DMF)

Ethyl acetate

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve veratric acid (1 equivalent) in N,N-dimethylformamide (DMF).

Addition of Base: Add potassium carbonate (1.5 equivalents) to the solution.

Addition of Epichlorohydrin: Add epichlorohydrin (1.2 equivalents) to the reaction mixture.

Reaction Conditions: Heat the mixture to 80°C and stir for 12 hours.

Work-up:

Cool the reaction mixture to room temperature.
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Pour the mixture into water and extract with ethyl acetate (3 x 50 mL).

Wash the combined organic layers with saturated sodium bicarbonate solution and then

with brine.

Dry the organic layer over anhydrous sodium sulfate.

Purification:

Filter the mixture and concentrate the filtrate under reduced pressure.

Purify the crude product by silica gel column chromatography using a suitable eluent

system (e.g., a gradient of hexane and ethyl acetate).

Characterization:

Analyze the purified product by thin-layer chromatography (TLC) to confirm its purity.

Obtain spectroscopic data (¹H NMR, ¹³C NMR, IR, and MS) to confirm the structure of

Oxiranylmethyl veratrate.

Synthesis Workflow Diagram
The logical flow of the synthesis protocol is illustrated in the following diagram:
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Synthesis Workflow for Oxiranylmethyl Veratrate

Reactants

Reaction Work-up Purification Final Product

Veratric Acid

Reaction at 80°C for 12h

Epichlorohydrin

K₂CO₃

DMF (Solvent)

Aqueous Work-up & 
Ethyl Acetate Extraction Washing with NaHCO₃ & Brine Drying over Na₂SO₄ Concentration Silica Gel Chromatography Oxiranylmethyl Veratrate

Click to download full resolution via product page

Caption: Synthesis workflow for Oxiranylmethyl veratrate.

Biological Activity and Signaling Pathways
Currently, there is a lack of publicly available scientific literature detailing the specific biological

activities, mechanisms of action, or involvement in signaling pathways for Oxiranylmethyl
veratrate. The presence of the epoxide group, a known reactive moiety, suggests potential for

covalent modification of biological macromolecules, which could be explored in future research.

The veratrate moiety is present in some natural products with known biological activities, which

may provide a starting point for investigation.

Further research is required to elucidate the pharmacological profile of this compound.

Experimental Protocols for Biological Assays
Due to the limited available data on the biological effects of Oxiranylmethyl veratrate, detailed

experimental protocols for specific biological assays are not yet established. Researchers
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interested in investigating this compound could consider the following general experimental

approaches:

Cytotoxicity Assays: To assess the effect of the compound on cell viability, standard assays

such as the MTT, XTT, or LDH release assays could be employed using a panel of cancer

and non-cancer cell lines.

Enzyme Inhibition Assays: Given the reactive epoxide, screening against various enzyme

classes (e.g., proteases, kinases, esterases) could identify potential molecular targets.

Receptor Binding Assays: To determine if the compound interacts with specific cellular

receptors.

As research into this compound progresses, it is anticipated that more specific and detailed

protocols will be developed.

Logical Relationships in Drug Discovery
The investigation of a novel compound like Oxiranylmethyl veratrate within a drug discovery

context follows a logical progression. The following diagram illustrates this general workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15176614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drug Discovery Workflow
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Caption: General workflow for drug discovery.

Conclusion
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Oxiranylmethyl veratrate is a readily synthesizable organic compound. While its chemical

properties are understood, its biological activities and potential therapeutic applications remain

largely unexplored. This technical guide provides a foundational resource for researchers and

scientists, outlining the known chemical data and synthesis protocols. The absence of

significant biological data highlights a clear opportunity for further investigation into the

pharmacological potential of this molecule. The provided workflows for synthesis and drug

discovery offer a roadmap for future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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